3-(4-ethoxy-3-methoxyphenyl)-3-[(4-methoxybenzoyl)amino]propanoic acid

• IUPAC Name: 3-(4-ethoxy-3-methoxyphenyl)-3-[(4-methoxybenzoyl)amino]propanoic acid
• InChI: InChI=1S/C20H23NO6/c1-4-27-17-10-7-14(11-18(17)26-3)16(12-19(22)23)21-20(24)13-5-8-15(25-2)9-6-13/h5-11,16H,4,12H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: RAWSKRKXDZYELN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(CC(=O)O)NC(=O)C2=CC=C(C=C2)OC)OC
• Molecular Formula: C20H23NO6
• Molecular Weight: 373.4 g/mol

Description

3-(4-ethoxy-3-methoxyphenyl)-3-[(4-methoxybenzoyl)amino]propanoic acid, commonly known as EMMPA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. EMMPA belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit anti-inflammatory and analgesic properties.

Mechanism of Action

EMMPA exerts its anti-inflammatory and analgesic effects by inhibiting the activity of the enzyme cyclooxygenase (COX). COX is responsible for the production of prostaglandins, which are involved in the inflammatory response and pain sensation. By inhibiting COX activity, EMMPA reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
EMMPA has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to inhibit the growth of cancer cells and induce cell death. EMMPA has been found to be well-tolerated in animal studies and has not been associated with any significant adverse effects.

Advantages and Limitations for Lab Experiments

EMMPA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. EMMPA has also been extensively studied in animal models, providing a wealth of data on its pharmacological properties. However, EMMPA has some limitations for lab experiments. It has not been extensively studied in human clinical trials, and its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on EMMPA. One area of interest is the potential use of EMMPA in the treatment of cancer. Further studies are needed to determine the efficacy of EMMPA in human clinical trials and to identify the optimal dose and treatment regimen. Another area of interest is the potential use of EMMPA in the treatment of inflammatory disorders such as arthritis. Further studies are needed to determine the safety and efficacy of EMMPA in humans with these conditions. Additionally, the mechanism of action of EMMPA needs to be further elucidated to identify potential targets for drug development.

Scientific Research Applications

EMMPA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory and analgesic properties in animal models of inflammation and pain. EMMPA has also been investigated for its potential use in the treatment of cancer. Studies have shown that EMMPA can inhibit the growth of cancer cells and induce cell death.